Cas no 1219912-11-4 (4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 1219912-11-4
• MF: C₁₈H₁₈FNO₄S₂
• MW: 395.468225955963
• CID: 5752884
• PubChem ID: 49676579
• Update Time: 2025-05-28

4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• VU0523988-1
• F5854-2540
• 1219912-11-4
• AKOS024522543
• 4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide

• Inchi： 1S/C18H18FNO4S2/c1-2-23-18-6-5-16(10-17(18)19)26(21,22)20(11-14-7-9-25-13-14)12-15-4-3-8-24-15/h3-10,13H,2,11-12H2,1H3
• InChI Key： PMOJOPLZBONEBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N(CC1=CC=CO1)CC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 395.06612856g/mol
• Monoisotopic Mass: 395.06612856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

Research Briefing on 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS: 1219912-11-4)

Recent studies on the compound 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS: 1219912-11-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features, which include a furan and thiophene moiety, as well as its promising biological activity. The compound's mechanism of action and potential applications are currently under investigation, with several research groups contributing to the growing body of knowledge.

One of the key areas of interest is the compound's interaction with specific biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated that 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide exhibits inhibitory activity against certain kinases, suggesting its potential as a kinase inhibitor. These findings are supported by molecular docking simulations, which indicate strong binding affinity to the active sites of target proteins.

Further research has explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results suggest that the compound has favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

In addition to its therapeutic potential, the synthetic routes for 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide have also been a focus of recent studies. Researchers have developed efficient and scalable methods for its synthesis, which are critical for ensuring a consistent supply of the compound for preclinical and clinical studies. These synthetic approaches often involve multi-step reactions, with careful optimization of reaction conditions to achieve high yields and purity.

The safety and toxicological profile of the compound is another important aspect under scrutiny. Initial toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. However, comprehensive toxicology studies are still needed to fully assess its safety profile before advancing to human trials.

In conclusion, 4-ethoxy-3-fluoro-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its biological activity and favorable pharmacokinetic properties, make it a compound of significant interest. Ongoing research aims to further elucidate its mechanism of action, optimize its therapeutic potential, and address any remaining challenges in its development. The findings from these studies could pave the way for new therapeutic options in the treatment of various diseases.